ethyl 4-methoxy-1H-indazole-6-carboxylate

• CAS No.: 1245215-52-4
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: ethyl 4-methoxy-1H-indazole-6-carboxylate
• InChI: InChI=1S/C11H12N2O3/c1-3-16-11(14)7-4-9-8(6-12-13-9)10(5-7)15-2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: OVHGUCGUIXWUBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=NN2)C(=C1)OC

Description

Ethyl 4-methoxy-1H-indazole-6-carboxylate is a chemical compound belonging to the indazole family Indazoles are heterocyclic compounds containing a fused benzene and pyrazole ring

Preparation Methods

The synthesis of ethyl 4-methoxy-1H-indazole-6-carboxylate typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 4-methoxyphenylhydrazine with ethyl acetoacetate in the presence of a catalyst, followed by cyclization and esterification steps . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature, pressure, and the use of specific solvents and catalysts .

Chemical Reactions Analysis

Ethyl 4-methoxy-1H-indazole-6-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group or the ester group, leading to the formation of different derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, specific solvents like ethanol or dichloromethane, and controlled temperatures . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Ethyl 4-methoxy-1H-indazole-6-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: This compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of ethyl 4-methoxy-1H-indazole-6-carboxylate involves its interaction with specific molecular targets and pathways. It may act by inhibiting or modulating the activity of enzymes or receptors involved in disease processes . The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Ethyl 4-methoxy-1H-indazole-6-carboxylate can be compared with other similar compounds, such as:

Ethyl 6-methoxy-1H-indazole-3-carboxylate: Similar structure but different substitution pattern, leading to different chemical and biological properties.

Mthis compound: Similar structure but with a methyl ester group instead of an ethyl ester group, affecting its reactivity and applications.

4-Methoxy-1H-indazole-6-carboxylic acid: The carboxylic acid form of the compound, which has different solubility and reactivity properties.